Cas no 89378-61-0 (Butanoic acid, 1-phenylethyl ester, (R)-)

Butanoic acid, 1-phenylethyl ester, (R)- structure
89378-61-0 structure
Product Name:Butanoic acid, 1-phenylethyl ester, (R)-
CAS No:89378-61-0
MF:C12H16O2
MW:192.254243850708
CID:602589
Update Time:2024-01-31

Butanoic acid, 1-phenylethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 1-phenylethyl ester, (R)-
    • Butanoic acid, (1R)-1-phenylethyl ester
    • Inchi: 1S/C12H16O2/c1-3-7-12(13)14-10(2)11-8-5-4-6-9-11/h4-6,8-10H,3,7H2,1-2H3/t10-/m1/s1
    • InChI Key: GGKADXREVJTZMF-SNVBAGLBSA-N
    • SMILES: C(O[C@@H](C1=CC=CC=C1)C)(=O)CCC

Computed Properties

  • Exact Mass: 192.115
  • Monoisotopic Mass: 192.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 0.998±0.06 g/cm3(Predicted)
  • Boiling Point: 60-63 °C(Press: 4 Torr)
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